Methyl 5-(((5,6-dimethyl-7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)methyl)furan-2-carboxylate

• IUPAC Name: methyl 5-[(5,6-dimethyl-7-oxo-8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanylmethyl]furan-2-carboxylate
• InChI: InChI=1S/C14H14N4O4S/c1-7-8(2)18-13(15-11(7)19)16-17-14(18)23-6-9-4-5-10(22-9)12(20)21-3/h4-5H,6H2,1-3H3,(H,15,16,19)
• InChI Key: KLDLXLNYYBBHSS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C(=NN=C2SCC3=CC=C(O3)C(=O)OC)NC1=O)C
• Molecular Formula: C14H14N4O4S
• Molecular Weight: 334.35 g/mol
• CAS No.: 891133-02-1

Description

Methyl 5-(((5,6-dimethyl-7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)methyl)furan-2-carboxylate is a useful research compound. Its molecular formula is C14H14N4O4S and its molecular weight is 334.35. The purity is usually 95%.
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Scientific Research Applications

Synthetic Utility in Heterocyclic Chemistry

This compound's relevance extends to the synthesis of heterocyclic compounds, offering pathways to novel structures with potential applications in drug discovery and materials science. The synthesis involves reactions with active methylene nitriles and other substrates to create triazolopyrimidines and related structures, highlighting its utility in generating complex molecules with significant biological and chemical properties (Westerlund, 1980; Vas’kevich et al., 2006).

Applications in Energetic Materials

The synthesis of compounds based on similar frameworks has been explored for applications in insensitive energetic materials. These materials show promise for use in munitions and propellants, owing to their stability and performance characteristics. The synthesis involves high-temperature reactions and characterization through various spectroscopic methods, underscoring the compound's role in developing advanced materials with improved safety profiles (Yu et al., 2017).

Role in Medicinal Chemistry

The compound serves as a key intermediate in synthesizing various heterocyclic structures with potential anti-inflammatory and analgesic properties. This illustrates its importance in medicinal chemistry, where such compounds can lead to new therapeutic agents. The synthesis processes often involve cyclization reactions and modifications to introduce different functional groups, demonstrating the compound's versatility in drug development (Abu‐Hashem et al., 2020).

Contribution to Material Science

Research also delves into the compound's applications in material science, particularly in synthesizing new heterocyclic systems that can have unique optical, electronic, or mechanical properties. These materials are essential for developing next-generation electronics, photonics, and nanotechnology applications. The ability to synthesize and manipulate such compounds allows for the exploration of new material properties and applications (Sirakanyan et al., 2016).